Cas no 263145-44-4 (Butanoic acid, 4-oxo-4-(1,10-phenanthrolin-5-ylamino)-)

• Product Name: Butanoic acid, 4-oxo-4-(1,10-phenanthrolin-5-ylamino)-
• CAS No: 263145-44-4
• MF: C₁₆H₁₃N₃O₃
• MW: 295.292723417282
• CID: 1426315
• PubChem ID: 12161449
• Update Time: 2025-04-20

Butanoic acid, 4-oxo-4-(1,10-phenanthrolin-5-ylamino)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-oxo-4-(1,10-phenanthrolin-5-ylamino)-
• 4-oxo-4-(1,10-phenanthrolin-5-ylamino)butanoic acid
• SCHEMBL12131365
• 4-((1,10-Phenanthrolin-5-yl)amino)-4-oxobutanoicacid
• 4-((1,10-Phenanthrolin-5-yl)amino)-4-oxobutanoic acid
• 263145-44-4
• DTXSID80478905

• Inchi： 1S/C16H13N3O3/c20-13(5-6-14(21)22)19-12-9-10-3-1-7-17-15(10)16-11(12)4-2-8-18-16/h1-4,7-9H,5-6H2,(H,19,20)(H,21,22)
• InChI Key： JKYOABJIFFGMNH-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NC1=CC2=CC=CN=C2C2C1=CC=CN=2

Computed Properties

• Exact Mass: 295.09579
• Monoisotopic Mass: 295.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 92.18